Cas no 1804310-20-0 (Methyl 4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate)
Methyl 4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate
-
- Inchi: 1S/C9H7F3INO4/c1-17-6(16)3-4-2-5(15)7(8(13)14-4)18-9(10,11)12/h2H,3H2,1H3,(H,14,15)
- InChI Key: LKJQJJZLIKEOEM-UHFFFAOYSA-N
- SMILES: IC1=C(C(C=C(CC(=O)OC)N1)=O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 442
- XLogP3: 2
- Topological Polar Surface Area: 64.599
Methyl 4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029098199-1g |
Methyl 4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate |
1804310-20-0 | 97% | 1g |
$1,519.80 | 2022-04-02 |
Methyl 4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on Methyl 4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate
Methyl 4-Hydroxy-2-Iodo-3-(Trifluoromethoxy)Pyridine-6-Acetate: A Comprehensive Overview
Methyl 4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate, identified by the CAS number CAS No. 1804310-20-0, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with hydroxyl, iodo, trifluoromethoxy, and acetate groups. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a valuable compound for research and development purposes.
The synthesis of Methyl 4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and acetylations. The precise control of reaction conditions is crucial to ensure the formation of the desired product with high purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, reducing costs and improving yields.
One of the most notable features of this compound is its versatility in different chemical environments. The hydroxyl group at position 4 and the iodo group at position 2 provide opportunities for further functionalization, enabling the creation of derivatives with diverse properties. For instance, the substitution of the iodo group with other halogens or functional groups can lead to compounds with enhanced reactivity or selectivity in specific reactions.
The trifluoromethoxy group at position 3 contributes significantly to the electronic properties of the molecule. This group acts as an electron-withdrawing substituent, which can influence the reactivity of the pyridine ring in various reactions. Recent studies have shown that this substituent enhances the stability of certain intermediates during catalytic processes, making it a valuable component in asymmetric catalysis.
In terms of biological activity, Methyl 4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate has demonstrated potential as a lead compound in drug discovery programs. Its ability to interact with specific biological targets, such as enzymes or receptors, has been explored in several research studies. For example, recent findings suggest that this compound exhibits moderate inhibitory activity against certain kinases, making it a promising candidate for further investigation in oncology research.
The acetate group at position 6 plays a critical role in modulating the solubility and bioavailability of the compound. This group can be easily modified to improve pharmacokinetic properties, such as absorption and distribution, which are essential for drug delivery systems. Researchers are actively exploring methods to optimize this aspect through site-specific modifications and prodrug strategies.
From an environmental perspective, understanding the fate and behavior of Methyl 4-hydroxy-2-iido...
1804310-20-0 (Methyl 4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)